3-(4-Methylphenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H14N4S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)-6-naphthalen-1-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H14N4S/c1-13-9-11-15(12-10-13)18-21-22-20-24(18)23-19(25-20)17-8-4-6-14-5-2-3-7-16(14)17/h2-12H,1H3
• InChI Key: HTTUHTXJIRSVMB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=CC5=CC=CC=C54

Description

3-(4-Methylphenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound belongs to the family of thiadiazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

3-(4-Methylphenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. In agriculture, it has been used as a fungicide and insecticide. In material science, it has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with specific molecular targets in the body. For example, in cancer cells, it has been shown to inhibit the activity of certain enzymes that are involved in cell proliferation and survival. In Alzheimer's disease, it has been shown to reduce the accumulation of beta-amyloid plaques in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. In Alzheimer's disease, it has been shown to improve cognitive function and reduce neuroinflammation. In agriculture, it has been shown to inhibit the growth of fungi and insects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Methylphenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments are its diverse biological activities and potential applications in various fields. However, the limitations include its low solubility in water, which can affect its bioavailability and efficacy. Additionally, the compound's stability and toxicity need to be carefully evaluated before using it in lab experiments.

Future Directions

The future directions for 3-(4-Methylphenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research are numerous and include the following:
1. Further investigation of the compound's mechanism of action and molecular targets.
2. Development of more efficient and sustainable synthesis methods.
3. Evaluation of the compound's potential applications in other fields such as energy storage and catalysis.
4. Optimization of the compound's pharmacokinetic and pharmacodynamic properties for clinical use.
5. Investigation of the compound's potential side effects and toxicity in vivo.
6. Development of novel derivatives with improved properties and efficacy.
In conclusion, this compound is a promising compound with diverse biological activities and potential applications in various fields. Further research is needed to fully understand its mechanism of action, optimize its properties, and evaluate its safety and efficacy.

Synthesis Methods

The synthesis of 3-(4-Methylphenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most common method involves the reaction of 2-amino-5-(4-methylphenyl)-1,3,4-thiadiazole with 1-naphthylacetyl chloride in the presence of triethylamine and acetonitrile. The resulting intermediate is then treated with sodium azide and copper (I) iodide to obtain the final product. The purity and yield of the compound can be improved by using various purification techniques such as recrystallization and column chromatography.